2-[(4-ethoxyanilino)methylidene]indene-1,3-dione

• IUPAC Name: 2-[(4-ethoxyanilino)methylidene]indene-1,3-dione
• InChI: InChI=1S/C18H15NO3/c1-2-22-13-9-7-12(8-10-13)19-11-16-17(20)14-5-3-4-6-15(14)18(16)21/h3-11,19H,2H2,1H3
• InChI Key: DUUWPSQCLRHBMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC=C2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol

Description

2-[(4-ethoxyanilino)methylidene]indene-1,3-dione is a chemical compound registered in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of 2-[(4-ethoxyanilino)methylidene]indene-1,3-dione would likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale production, ensuring consistent quality, and implementing cost-effective processes. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-[(4-ethoxyanilino)methylidene]indene-1,3-dione can undergo various chemical reactions, including:

Oxidation: The compound may react with oxidizing agents to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms.

Substitution: Substitution reactions involve replacing one functional group with another, often using specific reagents and catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and catalysts like palladium on carbon. Reaction conditions vary depending on the desired transformation, including temperature, solvent, and reaction time.

Major Products

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce various substituted compounds with different functional groups.

Scientific Research Applications

2-[(4-ethoxyanilino)methylidene]indene-1,3-dione has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, facilitating the formation of complex molecules.

Biology: The compound may be employed in biochemical assays to study enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic effects, including its role as a drug candidate, is ongoing.

Industry: this compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-[(4-ethoxyanilino)methylidene]indene-1,3-dione involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.